Cas no 1628790-40-8 (Cyclohexane Cyanine7 carboxylic acid)

• Product Name: Cyclohexane Cyanine7 carboxylic acid
• CAS No: 1628790-40-8
• MF: C₃₇H₄₅ClN₂O₂
• MW: 585.2184
• CID: 4671044
• PubChem ID: 135564348
• Update Time: 2024-11-08

Cyclohexane Cyanine7 carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CY7-COOH
• Cyanine7 carboxylic acid
• Cy7 carboxylic acid
• 1628790-40-8
• F88679
• 6-[(2E)-3,3-dimethyl-2-[2-[3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]indol-1-yl]hexanoic acid;chloride
• Cyclohexane Cyanine7 carboxylic acid

• Inchi： InChI=1S/C37H44N2O2.ClH/c1-36(2)29-16-8-10-18-31(29)38(5)33(36)23-21-27-14-13-15-28(26-27)22-24-34-37(3,4)30-17-9-11-19-32(30)39(34)25-12-6-7-20-35(40)41;/h8-11,16-19,21-24,26H,6-7,12-15,20,25H2,1-5H3;1H
• InChI Key： FOVQXMYLXAXGJR-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC(=CC=C4C(C5=CC=CC=C5N4CCCCCC(=O)O)(C)C)CCC3)C)C.[Cl-]

Computed Properties

• Exact Mass: 584.3169564g/mol
• Monoisotopic Mass: 584.3169564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 1130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles